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Compound of Interest

Compound Name: 6-Methylpiperidine-3-carboxamide

CAS No.: 89940-83-0

Cat. No.: B1614401

Get Quote

Executive Summary
(S)-6-Methylpiperidine-3-carboxamide (often referred to as 6-methylnipecotamide)

represents a privileged scaffold in medicinal chemistry, valued for its ability to restrict

conformational freedom in peptidomimetics and kinase inhibitors. Unlike the unsubstituted

piperidine-3-carboxamide, the introduction of a methyl group at the C6 position (S-

configuration) creates a "conformational anchor," biasing the ring pucker and influencing the

vector of the C3-amide substituent. This guide details the structural dynamics, synthetic

pathways, and pharmacological utility of this specific stereoisomer.

Structural Analysis & Stereochemistry
Stereochemical Nomenclature
The molecule contains two chiral centers: C6 and C3.

Fixed Center: The (S)-configuration at C6 is the defining feature of this scaffold.
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Variable Center: The C3 position bearing the carboxamide group can exist as either (R) or

(S). This results in two distinct diastereomers relative to the (S)-6-methyl anchor:

(3S,6S)-Isomer (Cis): Both substituents are cis relative to the ring plane.

(3R,6S)-Isomer (Trans): The substituents are trans relative to the ring plane.

Conformational Dynamics (The "Anchor" Effect)
In saturated six-membered heterocycles, substituents prefer the equatorial orientation to

minimize 1,3-diaxial steric strain.

The (3S,6S) "Cis" Conformer: In a 1,3-disubstituted piperidine, the cis relationship allows

both the C6-methyl and C3-carboxamide groups to adopt equatorial positions simultaneously

(Diequatorial,

). This is the thermodynamically dominant conformation (

kcal/mol relative to diaxial).

The (3R,6S) "Trans" Conformer: The trans relationship forces one substituent to be axial

while the other is equatorial (

or

). Since the carboxamide group is larger than the methyl group (A-value ~1.4 vs 1.7), the
equilibrium favors the form where the carboxamide is equatorial and the C6-methyl is axial,
or vice versa depending on specific solvation and N-substitution. This inherent strain makes
the trans isomer a valuable probe for inducing specific "active" conformations in receptor
binding pockets.

Graphviz Diagram: Conformational Analysis
The following diagram illustrates the stereochemical relationship and stability ranking.
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Figure 1: Conformational energy landscape of the (S)-6-methylpiperidine-3-carboxamide
isomers.

Synthetic Methodologies
Synthesis of the enantiopure (S)-6-methyl scaffold requires overcoming the challenge of

controlling two remote stereocenters.

Route A: Hydrogenation of 6-Methylnicotinamide
(Industrial Route)
This method is cost-effective but yields a mixture of diastereomers requiring separation.

Precursor: 6-Methylnicotinamide (commercially available).

Hydrogenation: Reaction with

(50 psi) using

or

in acetic acid.

Mechanism:[1] The pyridine ring is reduced. The catalyst approach dictates the cis/trans

ratio. Rhodium tends to favor cis (all-syn addition).

Chiral Resolution: The resulting racemic cis/trans mixture is resolved using chiral acids (e.g.,

L-Tartaric acid or Dibenzoyl-L-tartaric acid) to isolate the (S)-enantiomer.
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Route B: Asymmetric Synthesis (De Novo)
For high-value pharmaceutical intermediates, a stereoselective route is preferred to avoid yield

loss during resolution.

Chiral Auxiliary: Use of (S)-phenylethylamine to form a chiral imine/enamine.

Cyclization: Aza-Diels-Alder reaction or intramolecular Michael addition of chiral amino-

esters.

Functionalization: Selective ammonolysis of the C3-ester to the carboxamide.

Detailed Protocol: Chiral Resolution of (Cis)-Isomer
Note: This protocol isolates the (3S,6S) form from a racemic cis-mixture.

Step Reagent/Condition Observation/Rationale

1. Salt Formation

Dissolve racemic cis-6-

methylnipecotamide in hot

EtOH. Add 0.5 eq of (-)-

Dibenzoyl-L-tartaric acid.

Forms diastereomeric salts.

The (3S,6S) salt is typically

less soluble.

2. Crystallization
Cool slowly to 4°C over 12

hours.

Rapid cooling traps impurities.

Slow growth ensures high ee.

3. Filtration
Filter white precipitate; wash

with cold EtOH.

Removes the soluble (3R,6R)

salt isomer.

4. Free Basing
Suspend solid in

, treat with 1M NaOH.

Regenerates the free amine

base.[2]

5. Analysis Chiral HPLC (Chiralpak AD-H). Target: >98% ee.

Medicinal Chemistry Applications
The (S)-6-methylpiperidine-3-carboxamide scaffold acts as a bioisostere for proline or

substituted aromatic rings in drug design.
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Janus Kinase (JAK) Inhibitors
Similar to Tofacitinib (which uses a 3-aminopiperidine/4-methyl core), the 3-carboxamide

variant targets the ATP-binding pocket of kinases. The 6-methyl group provides hydrophobic

bulk that fills the selectivity pocket (gatekeeper region), potentially improving selectivity for

JAK3 over JAK1/2.

Orexin Receptor Antagonists
In the development of dual orexin receptor antagonists (DORAs), the piperidine ring serves as

a central spacer. The 6-methyl group locks the conformation, reducing the entropic penalty

upon binding. The (3R,6S)-trans isomer is often explored here to orient the amide vector

perpendicular to the hydrophobic methyl group, mimicking a specific peptide turn.

Antimalarial Proteasome Inhibitors
Recent studies (e.g., Nature 2016, J. Med. Chem.) have identified piperidine-3-carboxamides

as potent inhibitors of the Plasmodium falciparum 20S proteasome.[3] The amide nitrogen

forms hydrogen bonds with the threonine active site, while the piperidine core occupies the S1

specificity pocket.

Graphviz Diagram: Synthetic Workflow
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Figure 2: Synthetic pathway from aromatic precursor to enantiopure scaffold.

Analytical Characterization
Validating the structure requires distinguishing the diastereomers using NMR spectroscopy.

1H-NMR Signature (CDCl3, 400 MHz)
Cis (3S,6S): The proton at C3 (
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) is axial. It typically appears as a multiplet with large coupling constants (

Hz) due to coupling with the axial proton at C2 and C4.

Trans (3R,6S): If the C3-carboxamide is axial (less stable), the

proton is equatorial, showing smaller coupling constants (

Hz).

Methyl Group: The C6-methyl doublet appears around

1.1 ppm. In the cis isomer, the methyl is equatorial; in the trans isomer (if methyl is axial), the
shift is shielded upfield due to 1,3-diaxial compression.

Mass Spectrometry[4]
Formula:

Exact Mass: 142.1106

Fragmentation: Common loss of the carboxamide group (

) and ring cleavage patterns typical of piperidines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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